Cas no 1260810-62-5 (2-chloro-1-(3,5-dichloropyridin-4-yl)ethan-1-one)

• Product Name: 2-chloro-1-(3,5-dichloropyridin-4-yl)ethan-1-one
• CAS No: 1260810-62-5
• MF: C₇H₄Cl₃NO
• MW: 224.471758842468
• CID: 6421153
• PubChem ID: 53416739
• Update Time: 2025-06-08

2-chloro-1-(3,5-dichloropyridin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(3,5-dichloropyridin-4-yl)ethan-1-one
• DTXSID101239489
• 1260810-62-5
• Ethanone, 2-chloro-1-(3,5-dichloro-4-pyridinyl)-
• EN300-1985876

• Inchi： 1S/C7H4Cl3NO/c8-1-6(12)7-4(9)2-11-3-5(7)10/h2-3H,1H2
• InChI Key： QEMAQXHWRLOUHZ-UHFFFAOYSA-N
• SMILES： ClC1C=NC=C(C=1C(CCl)=O)Cl

Computed Properties

• Exact Mass: 222.935847g/mol
• Monoisotopic Mass: 222.935847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2-chloro-1-(3,5-dichloropyridin-4-yl)ethan-1-one

Research Briefing on 2-chloro-1-(3,5-dichloropyridin-4-yl)ethan-1-one (CAS: 1260810-62-5)

2-chloro-1-(3,5-dichloropyridin-4-yl)ethan-1-one (CAS: 1260810-62-5) is a chlorinated pyridine derivative that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been investigated for its potential applications in drug discovery and agrochemical development. The presence of multiple chlorine atoms and a reactive ketone group makes it a versatile intermediate for further chemical modifications.

Recent studies have focused on the synthesis and characterization of this compound, with particular emphasis on its reactivity and potential as a building block for more complex molecules. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its structure and purity. The compound's stability under various conditions has also been evaluated, providing valuable insights for its handling and storage in laboratory settings.

In the pharmaceutical domain, preliminary investigations suggest that 2-chloro-1-(3,5-dichloropyridin-4-yl)ethan-1-one may serve as a precursor for the development of novel bioactive molecules. Its structural motif is being explored in the design of potential enzyme inhibitors, particularly targeting kinases and other signaling proteins involved in disease pathways. Computational modeling studies have indicated favorable binding interactions with certain protein targets, warranting further experimental validation.

The agrochemical potential of this compound has also been examined, with research indicating possible applications in crop protection. Its chlorinated pyridine core is structurally similar to known pesticidal compounds, suggesting potential insecticidal or fungicidal properties. Current studies are evaluating its efficacy against various agricultural pests and its environmental impact.

From a synthetic chemistry perspective, recent work has explored novel routes for the preparation of 2-chloro-1-(3,5-dichloropyridin-4-yl)ethan-1-one, aiming to improve yield and selectivity. Green chemistry approaches, including catalyst optimization and solvent selection, have been investigated to enhance the sustainability of its production. These developments are particularly relevant given the increasing emphasis on environmentally friendly synthetic methodologies in the chemical industry.

Safety assessments and toxicological profiling of this compound are ongoing, with preliminary data suggesting the need for careful handling due to its reactive nature. Researchers are developing appropriate safety protocols for laboratory use, including recommendations for personal protective equipment and waste disposal procedures. These studies are crucial for ensuring safe research practices while working with this chemical entity.

Looking forward, the diverse potential applications of 2-chloro-1-(3,5-dichloropyridin-4-yl)ethan-1-one make it a compound of significant interest across multiple research domains. Current investigations are expected to provide more definitive data regarding its biological activities and practical utilities. The coming years may see increased research output related to this molecule, particularly as its synthetic accessibility improves and its structure-activity relationships become better understood.